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Compound of Interest

Compound Name:
1-(Methoxycarbonyl)piperidine-4-

carboxylic acid

Cat. No.: B1270422 Get Quote

CAS Number: 197585-42-5

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals working with 1-(Methoxycarbonyl)piperidine-4-
carboxylic acid. This document provides essential information on its chemical and physical

properties, detailed experimental protocols for its synthesis, and an overview of its applications

in medicinal chemistry and pharmaceutical development.

Chemical and Physical Properties
1-(Methoxycarbonyl)piperidine-4-carboxylic acid is a piperidine derivative featuring both a

methoxycarbonyl group attached to the nitrogen atom and a carboxylic acid group at the 4-

position of the piperidine ring.[1] This bifunctional nature makes it a valuable building block in

organic synthesis.
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Property Value Reference

CAS Number 197585-42-5

Molecular Formula C₈H₁₃NO₄ [1]

Molecular Weight 187.19 g/mol [1]

Appearance Solid

InChI

1S/C8H13NO4/c1-13-8(12)9-

4-2-6(3-5-9)7(10)11/h6H,2-

5H2,1H3,(H,10,11)

SMILES
O=C(OC)N1CCC(C(O)=O)CC

1

Spectroscopic Data
While specific spectra for 1-(Methoxycarbonyl)piperidine-4-carboxylic acid are not readily

available in public databases, the expected spectroscopic characteristics can be predicted

based on its structure and data from analogous compounds.
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Spectroscopy Expected Characteristics

¹H NMR

Signals corresponding to the methoxy group

protons (singlet, ~3.7 ppm), the piperidine ring

protons (multiplets, ~1.5-4.0 ppm), and the

carboxylic acid proton (broad singlet, variable

chemical shift). The protons alpha to the

nitrogen and the carbonyl group will be the most

downfield among the piperidine signals.

¹³C NMR

Carbonyl carbons of the methoxycarbonyl and

carboxylic acid groups (~170-180 ppm), the

methoxy carbon (~52 ppm), and the piperidine

ring carbons (~25-55 ppm).

IR Spectroscopy

A broad O-H stretch from the carboxylic acid

(~2500-3300 cm⁻¹), a C=O stretch from the

carboxylic acid (~1700-1725 cm⁻¹), a C=O

stretch from the urethane (~1680-1700 cm⁻¹),

and C-O stretches (~1200-1300 cm⁻¹).

Mass Spectrometry

The molecular ion peak (M+) at m/z = 187.19,

along with characteristic fragmentation patterns

including the loss of the methoxycarbonyl group

and the carboxylic acid group.

Experimental Protocols
A detailed experimental protocol for the synthesis of 1-(Methoxycarbonyl)piperidine-4-
carboxylic acid is not explicitly published. However, a standard procedure would involve the

N-acylation of piperidine-4-carboxylic acid (isonipecotic acid) with methyl chloroformate. The

following is a representative protocol based on general chemical principles and synthesis of

similar compounds.

Synthesis of 1-(Methoxycarbonyl)piperidine-4-carboxylic acid

This procedure outlines the reaction of piperidine-4-carboxylic acid with methyl chloroformate in

the presence of a base.
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Piperidine-4-carboxylic acid
Sodium Carbonate

Water
Dioxane

Dissolve reagents and cool to 0-5 °C Slowly add Methyl Chloroformate Stir at room temperature overnight Acidify with HCl
Extract with Ethyl Acetate

Dry over Na₂SO₄

Concentrate in vacuo
Recrystallize

1-(Methoxycarbonyl)piperidine-4-carboxylic acid

Click to download full resolution via product page

A generalized workflow for the synthesis of the target compound.

Materials:

Piperidine-4-carboxylic acid (isonipecotic acid)

Methyl chloroformate

Sodium carbonate

1 M Hydrochloric acid

Ethyl acetate

Anhydrous sodium sulfate

Water

Dioxane

Procedure:

In a round-bottom flask, dissolve piperidine-4-carboxylic acid and a slight excess of sodium

carbonate in a mixture of water and dioxane.

Cool the solution to 0-5 °C in an ice bath with stirring.

Slowly add an equimolar amount of methyl chloroformate dropwise, ensuring the

temperature remains below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature overnight.
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Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, carefully acidify the reaction mixture to pH 2-3 with 1 M hydrochloric acid.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by recrystallization from a suitable solvent system like

ethyl acetate/hexanes.

Applications in Research and Drug Development
1-(Methoxycarbonyl)piperidine-4-carboxylic acid serves as a versatile intermediate in the

synthesis of more complex molecules, particularly in the pharmaceutical industry.[1] The

piperidine scaffold is a common motif in a wide range of biologically active compounds.

Role as a Building Block: The presence of two distinct functional groups allows for selective

chemical modifications. The carboxylic acid can be converted to esters, amides, or other

derivatives, while the methoxycarbonyl group can be hydrolyzed to reveal the secondary amine

for further functionalization. This orthogonality is highly valuable in multi-step syntheses.[2]

Medicinal Chemistry Applications: Piperidine derivatives are integral to the development of

therapeutics targeting the central nervous system, including analgesics and antipsychotics.[2]

The structural framework of 1-(Methoxycarbonyl)piperidine-4-carboxylic acid provides a key

starting point for the synthesis of novel drug candidates. Its derivatives are explored for their

potential to modulate the activity of various enzymes and receptors.[1]
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1-(Methoxycarbonyl)piperidine-
4-carboxylic acid
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Applications of the title compound in chemical synthesis.

Safety and Handling
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

1-(Methoxycarbonyl)piperidine-4-carboxylic acid is classified with the following hazards:
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Hazard Code Description

Pictogram GHS05 Corrosion

Signal Word Danger

Hazard Statement H318 Causes serious eye damage

Precautionary Statements
P280, P305+P351+P338,

P310

Wear protective

gloves/protective clothing/eye

protection/face protection. IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

It is recommended to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion
1-(Methoxycarbonyl)piperidine-4-carboxylic acid is a valuable and versatile building block

for organic synthesis, with significant applications in the fields of medicinal chemistry and drug

discovery. Its bifunctional nature allows for a wide range of chemical transformations, making it

an important precursor for the synthesis of complex, biologically active molecules. Proper

handling and safety precautions are essential when working with this compound. This guide

provides a foundational understanding for researchers and professionals utilizing this chemical

in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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